![molecular formula C12H20O4 B090359 7,8,15,16-Tetraoxadispiro[5.2.5.2]hexadecane CAS No. 183-84-6](/img/structure/B90359.png)
7,8,15,16-Tetraoxadispiro[5.2.5.2]hexadecane
Overview
Description
7,8,15,16-Tetraoxadispiro[5.2.5.2]hexadecane is a chemical compound with the molecular formula C12H20O4 . It is also known as Bis[cyclohexylidene]peroxide .
Synthesis Analysis
The electrochemical synthesis of 3,12-dimethyl-7,8,15,16-tetraoxadispiro[5.2.5.2]hexadecane (1,2,4,5-tetraoxane) from 1,1-bis-hydroperoxy-4-methylcyclohexane on a platinum electrode in a cell with separated and unseparated cathode and anode space in an aprotic solvent has been conducted .Molecular Structure Analysis
The molecular structure of this compound consists of 12 carbon atoms, 20 hydrogen atoms, and 4 oxygen atoms . The average mass of the molecule is 228.285 Da and the monoisotopic mass is 228.136154 Da .Physical And Chemical Properties Analysis
The compound has a density of 1.2±0.1 g/cm3, a boiling point of 291.8±20.0 °C at 760 mmHg, and a vapor pressure of 0.0±0.6 mmHg at 25°C . The enthalpy of vaporization is 51.0±3.0 kJ/mol and the flash point is 113.4±21.7 °C . The index of refraction is 1.507 and the molar refractivity is 58.5±0.4 cm3 . The compound has 4 H bond acceptors, 0 H bond donors, and 0 freely rotating bonds .Scientific Research Applications
Antimalarial Activity :
- Tetramethyl-substituted dispiro-1,2,4,5-tetraoxanes, including 7,8,15,16-tetraoxadispiro[5.2.5.2]hexadecanes, were investigated for their antimalarial activity. Specific structural features, like steric hindrance around the tetraoxane ring, were found to influence their activation and consequent antimalarial effectiveness. The studies provided insights into the structure-activity relationships for these compounds in antimalarial applications (McCullough et al., 2000).
- Another study synthesized and evaluated various alkyl-substituted 7,8,15,16-tetraoxadispiro[5.2.5.2]hexadecanes for their antimalarial activity. Some of these compounds showed potent in vitro activity against Plasmodium falciparum, the parasite responsible for malaria (Vennerstrom et al., 2000).
Electrochemical Oxidation Studies :
- The kinetics of electrochemical oxidation of 1,1-bis-hydroperoxy-4-methylcyclohexane to synthesize 3,12-dimethyl-7,8,15,16-tetraoxadispiro[5.2.5.2]hexadecane was explored. This study provided valuable information on the electrochemical synthesis process and its efficiency (Vedenyapina et al., 2013).
Liquid-Crystalline Properties :
- Research on the liquid-crystalline properties of various 1,5-dihetero-spiro[5.5]undecane and dispiro[5.2.5.2]hexadecane derivatives, including 7,16-dioxa-dispiro[5.2.5.2]hexadecane and 1,5,10,14-tetraoxa-dispiro[5.2.5.2]hexadecane, was conducted. The study discussed how terminal substituents and molecular structure affect the liquid-crystalline properties of these compounds (Frach et al., 1989).
Synthesis and Structural Analysis :
- Several studies focused on the synthesis and structural analysis of different derivatives of 7,8,15,16-tetraoxadispiro[5.2.5.2]hexadecane, exploring various substitution reactions and stereochemical properties (Egg, 1975); (Entwistle et al., 1994).
Vibrational Spectroscopy of Peroxide-Based Explosives :
- A study on the vibrational spectroscopy of various peroxide-based explosives included this compound. This research provided insights into the spectroscopic features related to peroxide bonds in these compounds (Oxley et al., 2008).
properties
IUPAC Name |
7,8,15,16-tetraoxadispiro[5.2.59.26]hexadecane | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H20O4/c1-3-7-11(8-4-1)13-15-12(16-14-11)9-5-2-6-10-12/h1-10H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FOAUQQDOLGYUFX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2(CC1)OOC3(CCCCC3)OO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H20O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID4059750 | |
Record name | 7,8,15,16-Tetraoxadispiro[5.2.5.2]hexadecane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID4059750 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
228.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
183-84-6 | |
Record name | 7,8,15,16-Tetraoxadispiro[5.2.5.2]hexadecane | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=183-84-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 7,8,15,16-Tetraoxadispiro(5.2.5.2)hexadecane | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000183846 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Dicyclohexylidene diperoxide | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=236595 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 7,8,15,16-Tetraoxadispiro[5.2.5.2]hexadecane | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | 7,8,15,16-Tetraoxadispiro[5.2.5.2]hexadecane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID4059750 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 7,8,15,16-Tetraoxadispiro[5.2.5.2]hexadecane | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.